2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C22H20FN3O2S2/c1-14-11-18-20(30-14)21(28)26(12-15-7-3-2-4-8-15)22(25-18)29-13-19(27)24-17-10-6-5-9-16(17)23/h2-10,14H,11-13H2,1H3,(H,24,27)
• InChI Key: QKZLYFHBXMAYOV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3F)CC4=CC=CC=C4
• Molecular Formula: C22H20FN3O2S2
• Molecular Weight: 441.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can provide valuable information about its stability, reactivity, and potential uses. For this compound, the available information is limited. The molecular weight is 451.60400.

Scientific Research Applications

Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase

This compound has been studied for its potent inhibitory activity against both thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and repair in cancer cells. This dual inhibitory action suggests its potential utility as an antitumor agent, offering a strategic advantage in cancer therapy by targeting two pivotal enzymes in the folate pathway simultaneously (Gangjee et al., 2008).

Crystal Structural Insights

Research has also been directed towards understanding the crystal structures of derivatives of this compound, providing valuable insights into their molecular conformation and potential interactions with biological targets. Such studies help in the rational design of more potent and selective inhibitors by elucidating the structural requirements for biological activity (Subasri et al., 2017).

Antiviral Applications

Further investigations have explored the antiviral potentials of related compounds, particularly against SARS-CoV-2, the virus responsible for COVID-19. Through quantum chemical analysis, molecular docking studies, and spectroscopic methods, these compounds have demonstrated promising antiviral activity, highlighting their potential in the development of new therapeutic strategies against viral infections (Mary et al., 2020).

Antitumor Activity

The synthesis and evaluation of novel derivatives of this compound have shown significant antitumor activities across various cancer cell lines. Such studies underscore the potential of these compounds in oncology, offering new avenues for cancer treatment with targeted molecular therapies (Hafez & El-Gazzar, 2017).